Cas no 1220220-18-7 (1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazol-3-amine)

• Product Name: 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazol-3-amine
• CAS No: 1220220-18-7
• MF: C₁₄H₂₀BN₃O₂
• MW: 273.138503074646
• MDL: MFCD18383794
• CID: 3041256
• Update Time: 2025-05-20

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazol-3-amine
• 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazol-3-amine
• 3-Amino-1-methyl-1H-indazole-5-boronic Acid Pinacol Ester
• VYB22018
• SY268070

• MDL： MFCD18383794
• Inchi： 1S/C14H20BN3O2/c1-13(2)14(3,4)20-15(19-13)9-6-7-11-10(8-9)12(16)17-18(11)5/h6-8H,1-5H3,(H2,16,17)
• InChI Key： ZNQKMDVZXYDUHJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C(N)=NN3C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 375
• Topological Polar Surface Area: 62.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazol-3-amine

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine (CAS No. 1220220-18-7): An Overview

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine (CAS No. 1220220-18-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine consists of an indazole core substituted with a boronic acid pinacol ester group and a methyl group. The indazole scaffold is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The boronic acid pinacol ester group is a common functional group used in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of complex organic molecules.

Recent studies have highlighted the potential of 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-cancer activity against several human cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the pharmacokinetic properties of 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine. The results showed that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further preclinical and clinical development.

The mechanism of action of 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine has also been extensively studied. Research indicates that the compound targets multiple signaling pathways involved in cancer progression. Specifically, it has been shown to inhibit the activation of key kinases such as AKT and ERK, which are often dysregulated in cancer cells. By modulating these pathways, the compound can effectively suppress tumor growth and metastasis.

Beyond its anti-cancer properties, 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine has also shown promise in other therapeutic areas. For example, a 2023 study published in the European Journal of Medicinal Chemistry explored its potential as an anti-inflammatory agent. The researchers found that the compound significantly reduces inflammation in animal models of inflammatory diseases by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthetic route to produce 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine is well-established and involves several key steps. The synthesis typically begins with the formation of the indazole core through a cyclization reaction followed by functionalization with the boronic acid pinacol ester group. The use of Suzuki-Miyaura coupling reactions allows for efficient and scalable synthesis of this compound.

In conclusion, 1-Methyl-5-(4,4，5，5-tetramethyl - 1， 3， 2 - dioxaborolan - 2 - yl) - 1H - indazol - 3 - amine (CAS No. 1220220 - 18 - 7) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 1-Methyl - 5 - (4， 4， 5， 5 - tetramethyl - 1， 3， 2 - dioxaborolan - 2 - yl) - 1H - indazol - 3 - amine (CAS No. 1220220 - 18 - 7) is poised to play a significant role in advancing our understanding and treatment of various diseases.